3-(4-ethoxyphenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-(4-ethoxyphenyl)-6-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C24H25N7O3/c1-2-34-20-10-8-19(9-11-20)31-23-22(26-27-31)24(33)30(17-25-23)16-21(32)29-14-12-28(13-15-29)18-6-4-3-5-7-18/h3-11,17H,2,12-16H2,1H3
• InChI Key: MYBHGLOLASSNFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=O)N(C=N3)CC(=O)N4CCN(CC4)C5=CC=CC=C5)N=N2
• Molecular Formula: C24H25N7O3
• Molecular Weight: 459.5 g/mol
• CAS No.: 863019-92-5

Description

The compound 3-(4-ethoxyphenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one belongs to the [1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one class, which has garnered significant attention for its antiviral properties, particularly against chikungunya virus (CHIKV). Its structure features:

• A 4-ethoxyphenyl group at position 3 of the triazole ring.
• A 6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl) side chain at position 4.
  This scaffold is critical for inhibiting the viral capping enzyme nsP1, a key target in alphavirus replication .

Biological Activity

3-(4-ethoxyphenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a complex organic compound with potential biological applications. This article explores its synthesis, biological activities, mechanisms of action, and implications in pharmacology.

The molecular formula of the compound is $C_{24}H_{26}N_{4}O_{3}$, with a molecular weight of 418.5 g/mol. The structure features a triazolo-pyrimidine core substituted with an ethoxyphenyl group and a phenylpiperazine moiety, which are critical for its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, starting from simpler precursors. The key steps include:

• Formation of the Triazole Ring : Using azoles and appropriate reagents to facilitate cyclization.
• Piperazine Derivatization : Introducing the phenylpiperazine group through nucleophilic substitution.
• Final Coupling : Combining all components to yield the final product.

Anticancer Activity

Research indicates that derivatives of triazolo-pyrimidine compounds exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Cytotoxicity Assessment : Compounds similar in structure have shown IC50 values in the low micromolar range against HeLa and MCF-7 cell lines, suggesting potent anticancer properties .

Compound	Cell Line	IC50 (μM)
3d	HeLa	29
69f	MCF-7	27.3

The mechanism appears to involve interference with cellular proliferation pathways and induction of apoptosis.

The compound likely exerts its biological effects through several mechanisms:

• Inhibition of Acetylcholinesterase (AChE) : By inhibiting AChE, it enhances cholinergic transmission which can improve cognitive functions .
• Cell Cycle Disruption : The presence of the triazole ring may interfere with DNA synthesis or repair mechanisms in rapidly dividing cancer cells.

Case Studies

Several studies have documented the effects of similar compounds on cancer cell lines:

• Study on Triazole Derivatives : A study demonstrated that triazole derivatives exhibited high cytotoxicity against breast cancer cells (MCF-7) with IC50 values ranging from 27 to 43 μM .
• Piperazine Influence : The phenylpiperazine moiety has been associated with enhanced binding affinity to biological targets, contributing to increased therapeutic efficacy .

Comparison with Similar Compounds

Structure-Activity Relationship (SAR) Insights

Aryl Substituents at Position 3: The 4-ethoxyphenyl group in the target compound provides moderate steric bulk and lipophilicity compared to the 3,4-dimethoxyphenyl analog (). SAR studies highlight that meta-substituted aryl groups (e.g., 3-ethyl in Compound 2) optimize antiviral activity by aligning with hydrophobic pockets in nsP1 . The target compound’s para-ethoxy group may offer a balance between solubility and target engagement.

Side Chain at Position 6 :

• The 2-oxo-2-(4-phenylpiperazin-1-yl)ethyl side chain introduces a basic nitrogen, improving solubility and possibly blood-brain barrier penetration. This contrasts with simpler alkyl chains (e.g., ethyl in Compound 2) that prioritize potency over pharmacokinetics .

Core Modifications: Derivatives with thione or glycoside substitutions () shift activity from antiviral to anticancer, underscoring the scaffold’s versatility. The intact triazolopyrimidinone core in the target compound is essential for nsP1 inhibition .

Mechanistic and Resistance Profiles

• nsP1 Inhibition : The target compound likely inhibits nsP1 guanylylation, a mechanism shared with analogs like Compound 2 . Resistance mutations (e.g., P34S in nsP1) reduce efficacy across this class, suggesting a conserved binding site .
• Selectivity: The phenylpiperazine side chain may reduce off-target effects compared to non-specific purine analogs (e.g., 8-azaguanine) .